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Compound of Interest

Compound Name: 3-Dimethylaminoacrolein

CAS No.: 927-63-9

Cat. No.: B057599

Get Quote

An In-depth Exploration of a Versatile C3 Building Block for Pharmaceutical and Chemical

Research

Introduction
3-Dimethylaminoacrolein, a vinylogous dimethylformamide (DMF), is a highly versatile and

reactive organic compound that has garnered significant attention in the fields of organic

synthesis, medicinal chemistry, and materials science.[1] Structurally, it combines the

functionalities of an α,β-unsaturated aldehyde and an enamine, rendering it a potent

electrophile and a nucleophilic enamine derivative.[2] This unique electronic profile allows it to

participate in a diverse array of chemical transformations, making it an invaluable C3 building

block for the construction of complex molecular architectures, particularly nitrogen-containing

heterocycles.[1] This guide provides a comprehensive overview of 3-dimethylaminoacrolein,

including its chemical and physical properties, synthesis methodologies, key applications in

advanced synthesis, and essential safety and handling protocols.
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3-Dimethylaminoacrolein is typically a clear, pale yellow to brown liquid that is soluble in

water, methanol, and 1,2-dichloroethane.[1] Its key identifiers and physicochemical properties

are summarized in the table below.

Property Value

IUPAC Name (2E)-3-(Dimethylamino)prop-2-enal

Synonyms
3-Dimethylaminoacrylaldehyde, 3-

(Dimethylamino)-2-propenal

CAS Number 927-63-9[2][3], 692-32-0 (non-specific)[1]

Molecular Formula C₅H₉NO[2]

Molecular Weight 99.13 g/mol [2][4]

Appearance Clear yellow to brown liquid[1][2]

Density 0.99 g/mL at 25 °C[3][4]

Boiling Point 270-273 °C[3][4][5]

Refractive Index n20/D 1.584[3][4]

Flash Point >113 °C (>230 °F)[3][5]

Synthesis of 3-Dimethylaminoacrolein
The industrial and laboratory-scale synthesis of 3-dimethylaminoacrolein can be achieved

through several established routes. The choice of method often depends on the availability of

starting materials, desired scale, and safety considerations.

Vilsmeier-Haack Approach
A prevalent method for the synthesis of 3-dimethylaminoacrolein involves the Vilsmeier-

Haack reaction.[1] This approach utilizes a Vilsmeier reagent, typically formed in situ from N,N-

dimethylformamide (DMF) and an activating agent like phosphorus oxychloride (POCl₃) or

oxalyl chloride. The Vilsmeier reagent then reacts with a suitable precursor, such as a vinyl

ether, to yield the target compound.
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For instance, the reaction of isobutyl vinyl ether with the Vilsmeier reagent, followed by

hydrolysis, provides 3-dimethylaminoacrolein in good yield.[1] This method is adaptable for

continuous processes.[1] The underlying principle of the Vilsmeier-Haack reaction is the

formation of a highly electrophilic iminium salt (the Vilsmeier reagent) which then undergoes

electrophilic substitution with an electron-rich substrate.[6][7][8]

DMF Vilsmeier Reagent
(Chloroiminium ion)

 + POCl₃

POCl₃

Vinyl Ether Iminium Intermediate + Vilsmeier Reagent 3-Dimethylaminoacrolein Hydrolysis

Aqueous
Workup

Click to download full resolution via product page

Caption: Generalized workflow for the synthesis of 3-Dimethylaminoacrolein via the

Vilsmeier-Haack reaction.

Other Synthetic Routes
An alternative, though less common on an industrial scale due to the hazardous nature of the

starting material, is the Reppe vinylation, which involves the addition of dimethylamine to the

triple bond of propynal.[1] Other methods include the reaction of malonaldehyde derivatives

with dimethylamine.[2]
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The dual reactivity of 3-dimethylaminoacrolein makes it a cornerstone in the synthesis of a

wide variety of organic molecules, particularly heterocyclic compounds that are prevalent in

pharmaceuticals and agrochemicals.[1][9]

Synthesis of Nitrogen-Containing Heterocycles
3-Dimethylaminoacrolein serves as a versatile precursor for the construction of pyridines,

pyrimidines, pyrroles, and pyrazoles.[1] For example, it reacts with guanidine to form 2-

aminopyrimidine, a key structural motif in many biologically active molecules.[1] The reaction

with glycine esters can yield N-alkylpyrroles in high yields.[1]

Of significant industrial interest is its application in the synthesis of 2-chloronicotinic acid

derivatives, which are important intermediates for pharmaceuticals and agrochemicals.[1] This

is typically achieved through a Knoevenagel condensation with an active methylene compound

like ethyl cyanoacetate.[1]

Synthesis of Porphyrin and Cyanine Derivatives
In the realm of materials science and photochemistry, 3-dimethylaminoacrolein is employed

in the synthesis of complex macrocycles and dyes. It has been utilized in the preparation of

benzochlorins, benzoisobacteriochlorins, and benzobacteriochlorins, which are porphyrin

analogues with applications in photodynamic therapy.[3][4][5] Additionally, it is a building block

for Y-shaped cyanine dyes, which are of interest for their optical properties.[3][4][5]

Role as a Malondialdehyde Precursor
3-Dimethylaminoacrolein is a stable and less toxic precursor to malondialdehyde, a product

of lipid peroxidation and a biomarker for oxidative stress.[1] This allows for the controlled

generation and study of malondialdehyde and its adducts in biological systems.

Key Reaction Mechanism: Vilsmeier-Haack
Formylation
The Vilsmeier-Haack reaction is a powerful method for introducing a formyl group (-CHO) onto

electron-rich aromatic and heteroaromatic rings.[8][10] The reaction proceeds in two main

stages: the formation of the Vilsmeier reagent and the subsequent electrophilic attack on the

substrate.
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Formation of Vilsmeier Reagent Formylation of an Electron-Rich Arene

DMF

Initial Adduct

 + POCl₃
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[ClCH=N(CH₃)₂]⁺
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Electron-Rich
Arene (Ar-H)
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[Ar-CH=N(CH₃)₂]⁺

 -H⁺

Aryl Aldehyde
(Ar-CHO)

 H₂O
(Hydrolysis)
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Caption: Simplified mechanism of the Vilsmeier-Haack formylation reaction.

Experimental Protocol: Synthesis of a Pyrimidine
Derivative
The following is a representative protocol for the synthesis of a 2-aminopyrimidine derivative

from 3-dimethylaminoacrolein and guanidine, illustrating its utility in heterocyclic synthesis.

Materials:

3-Dimethylaminoacrolein

Guanidine hydrochloride
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Sodium ethoxide

Ethanol

Round-bottom flask

Reflux condenser

Magnetic stirrer

Procedure:

Dissolution of Guanidine: In a round-bottom flask equipped with a magnetic stirrer, dissolve

guanidine hydrochloride in ethanol.

Base Addition: To the stirred solution, add a solution of sodium ethoxide in ethanol. This

generates free guanidine in situ.

Addition of 3-Dimethylaminoacrolein: Slowly add 3-dimethylaminoacrolein to the reaction

mixture at room temperature.

Reflux: Heat the reaction mixture to reflux and maintain for the appropriate time as

determined by reaction monitoring (e.g., by TLC).

Workup: After cooling to room temperature, the solvent is typically removed under reduced

pressure. The residue is then purified by recrystallization or column chromatography to yield

the desired 2-aminopyrimidine.

Safety and Handling
3-Dimethylaminoacrolein is a corrosive substance that can cause severe skin burns and eye

damage.[3][11] It is essential to handle this chemical with appropriate personal protective

equipment (PPE) and in a well-ventilated area, preferably a chemical fume hood.[12]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles and a face shield.[3][13]
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Skin Protection: Use chemically resistant gloves (e.g., nitrile rubber) and protective clothing.

[3][13]

Respiratory Protection: If working outside of a fume hood or if vapors are present, use a

suitable respirator with an appropriate filter (e.g., type ABEK).[3]

Handling and Storage:

Avoid contact with skin, eyes, and clothing.[12][13]

Do not breathe vapors or mist.[12]

Store in a tightly sealed container in a cool, dry, and well-ventilated area under an inert

atmosphere.[5][12] For long-term storage, freezing (-20 °C) is recommended to maintain

stability.[4][5]

Keep away from incompatible substances and sources of ignition.[13]

First Aid Measures:

In case of eye contact: Immediately rinse with plenty of water for at least 15 minutes, also

under the eyelids, and seek immediate medical attention.[11][12]

In case of skin contact: Immediately wash off with plenty of water for at least 15 minutes.

Remove contaminated clothing and seek immediate medical attention.[12]

If inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate

medical attention.[12][13]

If swallowed: Rinse mouth with water. Do NOT induce vomiting. Seek immediate medical

attention.[11][12]

Conclusion
3-Dimethylaminoacrolein is a powerful and versatile reagent in the arsenal of the modern

synthetic chemist. Its unique combination of functional groups allows for the efficient synthesis

of a wide range of valuable compounds, particularly nitrogen-containing heterocycles. A

thorough understanding of its properties, synthetic routes, and reactivity, coupled with stringent
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adherence to safety protocols, enables researchers and drug development professionals to

fully leverage its potential in the creation of novel molecules with diverse applications.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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